Cas no 609788-39-8 (Benzonitrile, 4-bromo-2-methoxy-5-methyl-)

• Product Name: Benzonitrile, 4-bromo-2-methoxy-5-methyl-
• CAS No: 609788-39-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 1624318
• Update Time: 2024-09-12

Benzonitrile, 4-bromo-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-bromo-2-methoxy-5-methyl-

• Inchi： 1S/C9H8BrNO/c1-6-3-7(5-11)9(12-2)4-8(6)10/h3-4H,1-2H3
• InChI Key： HHCXYOYQTRBZGA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=C(Br)C=C1OC

Computed Properties

• Exact Mass: 224.97894

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 315.8±37.0 °C(Predicted)
• PSA: 33.02